Cas no 58343-53-6 (1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-
• CAS No: 58343-53-6
• MF: C₈H₅IO₃
• MW: 276.027974843979
• CID: 342416
• PubChem ID: 10850032
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-
• 6-iodo-1,3-benzodioxole-5-carbaldehyde
• SCHEMBL4134378
• DTXSID80445834
• 58343-53-6
• TXKHPPMWTDBGHL-UHFFFAOYSA-N
• 6-iodobenzo[d][1,3]dioxole-5-carbaldehyde

• Inchi： 1S/C8H5IO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-3H,4H2
• InChI Key： TXKHPPMWTDBGHL-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 275.92785
• Monoisotopic Mass: 275.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles